Nitralin Nitralin Nitralin is a light yellow to orange solid with a mild odor. Sinks in water. (USCG, 1999)
Nitralin is a C-nitro compound.
Brand Name: Vulcanchem
CAS No.: 4726-14-1
VCID: VC21245406
InChI: InChI=1S/C13H19N3O6S/c1-4-6-14(7-5-2)13-11(15(17)18)8-10(23(3,21)22)9-12(13)16(19)20/h8-9H,4-7H2,1-3H3
SMILES: CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)C)[N+](=O)[O-]
Molecular Formula: C13H19N3O6S
Molecular Weight: 345.37 g/mol

Nitralin

CAS No.: 4726-14-1

Cat. No.: VC21245406

Molecular Formula: C13H19N3O6S

Molecular Weight: 345.37 g/mol

* For research use only. Not for human or veterinary use.

Nitralin - 4726-14-1

Specification

Description Nitralin is a light yellow to orange solid with a mild odor. Sinks in water. (USCG, 1999)
Nitralin is a C-nitro compound.
CAS No. 4726-14-1
Molecular Formula C13H19N3O6S
Molecular Weight 345.37 g/mol
IUPAC Name 4-methylsulfonyl-2,6-dinitro-N,N-dipropylaniline
Standard InChI InChI=1S/C13H19N3O6S/c1-4-6-14(7-5-2)13-11(15(17)18)8-10(23(3,21)22)9-12(13)16(19)20/h8-9H,4-7H2,1-3H3
Standard InChI Key UMKANAFDOQQUKE-UHFFFAOYSA-N
SMILES CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)C)[N+](=O)[O-]
Canonical SMILES CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)C)[N+](=O)[O-]
Boiling Point greater than 437 °F at 760 mm Hg (decomposes) (USCG, 1999)
Colorform GOLDEN-ORANGE CRYSTALLINE SOLID
FINE CRYSTALLINE, LIGHT YELLOW TO ORANGE
Orange prisms
Melting Point 304 °F (USCG, 1999)
150.0 °C
151-152 °C

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